Cas no 2227913-22-4 (methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2227913-22-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6264604
• PubChem ID: 165695932
• Update Time: 2025-06-11

methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1739900
• 2227913-22-4
• methyl 5-[(2S)-2-aminopropyl]-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C9H15N3O2/c1-6(10)4-8-7(9(13)14-3)5-11-12(8)2/h5-6H,4,10H2,1-3H3/t6-/m0/s1
• InChI Key： VDAFFAORFNSVTC-LURJTMIESA-N
• SMILES： O(C)C(C1C=NN(C)C=1C[C@H](C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2227913-22-4)

Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2227913-22-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and medicinal research. The pyrazole core, a heterocyclic aromatic compound, is well-known for its versatility in medicinal chemistry, often serving as a key structural motif in various therapeutic agents.

The stereochemistry of the compound, specifically the (2S) configuration at the 2-amino propyl substituent, plays a crucial role in determining its biological activity. Stereoisomers can exhibit markedly different pharmacological properties, making the precise characterization of such compounds essential for their effective utilization in pharmaceutical applications. The presence of both an amino group and a carboxylate moiety in the molecule suggests potential interactions with biological targets, which could be leveraged for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds interact with biological systems. These tools allow researchers to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy. In particular, the study of Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate has benefited from these methodologies, providing insights into its potential as a lead compound for further drug development.

The compound's structural features make it a promising candidate for investigating various pharmacological mechanisms. For instance, the pyrazole ring is known to exhibit anti-inflammatory, antimicrobial, and antiviral properties. The addition of a methyl group at the 1-position and an amino propyl chain at the 5-position introduces further complexity, which may modulate its biological activity. Such modifications are often employed to optimize drug-like properties such as solubility, bioavailability, and target specificity.

In vitro studies have begun to explore the pharmacological profile of Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate. Initial findings suggest that it may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. The stereochemical purity of the compound is particularly noteworthy, as enantiomeric differences can significantly impact therapeutic efficacy and safety. Researchers are employing high-resolution techniques such as NMR spectroscopy and X-ray crystallography to confirm the structural integrity and stereochemical configuration of this molecule.

The synthesis of chiral compounds like Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are being utilized to achieve high enantiomeric excesses. These approaches not only enhance the yield but also improve the overall quality of the final product, ensuring that it meets stringent pharmaceutical standards.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with tailored properties. By modifying various functional groups or substituents, researchers can explore a wide range of pharmacological activities. This flexibility underscores the importance of Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate as a building block in medicinal chemistry.

As our understanding of biological systems continues to evolve, so does our ability to harness natural products and synthetic molecules for therapeutic purposes. The study of compounds like Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate exemplifies this progress. By integrating cutting-edge technologies with traditional chemical synthesis methods, scientists are paving the way for innovative treatments that address complex diseases.

In conclusion, Methyl 5-(2S)-2-aminopropyl-1-methyl-1H-pyrazole-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex structure, stereochemical precision, and potential biological activity make it a compelling subject for further research. As studies continue to uncover new applications and mechanisms of action, this compound is poised to play a vital role in the development of next-generation therapeutics.